Cas no 28995-88-2 (Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]-)

Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]- structure
28995-88-2 structure
Product Name:Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]-
CAS No:28995-88-2
MF:C15H12O2S
MW:256.319582939148
CID:1437069
PubChem ID:11086367
Update Time:2025-04-20

Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]-
    • 1-methyl-4-(2-phenylethynylsulfonyl)benzene
    • 4-methylphenyl phenylethynyl sulfone
    • phenylethynyl 4-methylphenyl sulfone
    • 1-methyl-4-[(phenylethynyl)sulfonyl]benzene
    • 1-METHYL-4-(PHENYLETHYNESULFONYL)BENZENE
    • 28995-88-2
    • DTXSID40454745
    • HS-4482
    • 1-p-tolylsulfonyl-2-phenylethyne
    • 1-Methyl-4-((phenylethynyl)sulfonyl)benzene
    • 1-methyl-4-(2-phenyl-ethynylsulfonyl)-benzene
    • Inchi: 1S/C15H12O2S/c1-13-7-9-15(10-8-13)18(16,17)12-11-14-5-3-2-4-6-14/h2-10H,1H3
    • InChI Key: LCFRAXQOCAQFJR-UHFFFAOYSA-N
    • SMILES: S(C#CC1C=CC=CC=1)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 256.05600
  • Monoisotopic Mass: 256.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 42.52000
  • LogP: 3.85870

Benzene, 1-methyl-4-[(phenylethynyl)sulfonyl]- Production Method

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